Cas no 3374-41-2 (Phenol,3,5-bis(1-methylethyl)-)

• Product Name: Phenol,3,5-bis(1-methylethyl)-
• CAS No: 3374-41-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 312213
• PubChem ID: 93104
• Update Time: 2025-04-19

Phenol,3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-bis(1-methylethyl)-
• 3,5-Diisopropylphenol
• Phenol,3,5-diisopropyl- (6CI,7CI,8CI)
• FT-0682372
• Phenol, 3,5-bis(1-methylethyl)-
• 3,5-BIS(PROPAN-2-YL)PHENOL
• 3,5-di(propan-2-yl)phenol
• A5272
• Q27256474
• UNII-35JD906HZZ
• MB02930
• 3,?5-?Diisopropylphenol
• 35JD906HZZ
• Phenol, 3,5-diisopropyl-
• DTXSID0073453
• AKOS006277280
• 26886-05-5
• NS00028220
• SCHEMBL2050376
• 3, 5-di(propan-2-yl)phenol
• 3,5-diisopropyl-phenol
• 3374-41-2
• 3,5-bis(1-Methylethyl)-phenol
• BBA88605
• EINECS 248-086-0

• Inchi： 1S/C12H18O/c1-8(2)10-5-11(9(3)4)7-12(13)6-10/h5-9,13H,1-4H3
• InChI Key： YYOQJBLGFMMRLJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C)C)C(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 267.3°Cat760mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.512
• PSA: 20.23